Cas no 1052536-70-5 (3-(4-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid)

• Product Name: 3-(4-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid
• CAS No: 1052536-70-5
• MF: C₁₁H₁₃ClN₄O₃
• MW: 284.698920965195
• CID: 5215136
• Update Time: 2025-06-12

3-(4-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid
• 3-(4-Methoxyphenyl)-3-(1H-tetrazol-1-yl)propanoic acid hydrochloride

• Inchi： 1S/C11H12N4O3.ClH/c1-18-9-4-2-8(3-5-9)10(6-11(16)17)15-7-12-13-14-15;/h2-5,7,10H,6H2,1H3,(H,16,17);1H
• InChI Key： CIXUHCJPKKHJPE-UHFFFAOYSA-N
• SMILES： C(N1N=NN=C1)(C1C=CC(OC)=CC=1)CC(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid

Comprehensive Overview of 3-(4-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid (CAS No. 1052536-70-5)

3-(4-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid (CAS No. 1052536-70-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique tetrazole and methoxyphenyl functional groups, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for designing novel bioactive molecules.

The compound's tetrazole ring is a key feature, as this moiety is known for its bioisosteric properties, often replacing carboxylic acids in drug molecules to enhance metabolic stability. The 4-methoxyphenyl group further contributes to its versatility, enabling interactions with various biological targets. Recent studies have explored its role in modulating enzyme activity, making it a subject of interest in the development of enzyme inhibitors and therapeutic agents.

In the context of current trends, 3-(4-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid aligns with the growing demand for small molecule therapeutics and precision medicine. With the rise of AI-driven drug discovery, this compound has been featured in computational studies predicting its binding affinity to specific protein targets. Its synthetic accessibility and structural tunability also make it a valuable scaffold for medicinal chemistry projects.

From an industrial perspective, the compound's CAS No. 1052536-70-5 is frequently referenced in patent literature, highlighting its potential in proprietary formulations. Manufacturers and researchers often search for high-purity samples of this compound, emphasizing the need for reliable synthetic protocols and analytical methods. Its stability under various conditions is another area of investigation, particularly for applications requiring long-term storage or controlled release.

Environmental and safety considerations are also critical when working with 3-(4-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, reflecting the broader shift toward green chemistry principles in chemical synthesis.

In summary, 3-(4-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid (CAS No. 1052536-70-5) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug discovery to material science, underscore its relevance in addressing contemporary scientific challenges. As the field evolves, this compound is likely to remain a focal point for innovation and interdisciplinary collaboration.